4-(Hydroxymethyl)piperidine-1-carbaldehyde

• IUPAC Name: 4-(hydroxymethyl)piperidine-1-carbaldehyde
• InChI: InChI=1S/C7H13NO2/c9-5-7-1-3-8(6-10)4-2-7/h6-7,9H,1-5H2
• InChI Key: YODDVECJLGSPDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)C=O
• Molecular Formula: C7H13NO2
• DSSTOX Substance ID: DTXSID60624842
• Molecular Weight: 143.18 g/mol
• CAS RN: 835633-50-6

Description

4-(Hydroxymethyl)piperidine-1-carbaldehyde (HMPCA) is an aldehyde used in various scientific research applications. It is a versatile compound, with a wide range of uses in organic synthesis, drug development, and chemical biology. HMPCA has a number of unique properties that make it suitable for a variety of applications.

Safety and Hazards

The safety information for “4-(Hydroxymethyl)piperidine-1-carbaldehyde” indicates that it has a GHS07 pictogram and a signal word of "Warning". The hazard statements include H302, H315, H319, H335. The precautionary statement is P261.

Synthesis routes and methods

Procedure details

4-Piperidinemethanol (10 g, 87 mmol) was dissolved in methyl formate (7 mL, 113 mmol) 0° C., and maintained at that temperature for 30 min, then allowed to reach 20° C. and stirred 90 min. Solid sodium hydroxide was added (0.87 g, pellets) and the mixture was left overnight. Dichloromethane was added, the NaOH removed by filtration and the solution treated with 1M HCl in ether (10 mL). The mixture was filtered through Celite and the solvent was removed under reduced pressure to afford the crude title compound. 1H NMR (400 MHz, CDCl3): 0.85-1.1 (2H, m); 1.55-1.85 (3H, m); 2.5-2.7 (1H, m); 2.95-3.1 (1H, m); 3.3 (2H, d, J 7 Hz); 3.6-3.7 (1H, m); 4.1-4.3 (1H, m); 8 (1H, s).